Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H6BF7N2 B8392568 5-Trifluoromethyl-2-methylphenyldiazonium fluorborate

5-Trifluoromethyl-2-methylphenyldiazonium fluorborate

Cat. No. B8392568
M. Wt: 273.95 g/mol
InChI Key: WDALKVJPWMWBSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04132737

Procedure details

Seventeen and one-half grams of 5-trifluoromethyl-2-methylaniline was melted and the melted material added to 100 ml. of a cold 48 percent HBF4 solution. 7.9 g. of sodium nitrite in 10 ml. of water were added thereto in dropwise fashion. The temperature of the diazotization reaction was maintained below 15° C. during the addition. The diazotization mixture was stirred in the cold for about 15 minutes and then poured onto a sintered glass funnel. 5-Trifluoromethyl-2-methylphenyldiazonium fluorborate formed in the above reaction was collected thereon as a solid precipitate. The filter cake was washed once with cold HBF4 solution, twice with cold ethanol and several times with cold ether; weight = 20.2 g.; m.p. above 250° C.
Name
5-trifluoromethyl-2-methylaniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
HBF4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium nitrite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
5-Trifluoromethyl-2-methylphenyldiazonium fluorborate

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:12])([F:11])[C:3]1[CH:4]=[CH:5][C:6]([CH3:10])=[C:7]([CH:9]=1)[NH2:8].[H+].[B-:14]([F:18])([F:17])([F:16])[F:15].[N:19]([O-])=O.[Na+]>O>[F:15][B-:14]([F:18])([F:17])[F:16].[F:1][C:2]([F:11])([F:12])[C:3]1[CH:4]=[CH:5][C:6]([CH3:10])=[C:7]([N+:8]#[N:19])[CH:9]=1 |f:1.2,3.4,6.7|

Inputs

Step One
Name
5-trifluoromethyl-2-methylaniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C=1C=CC(=C(N)C1)C)(F)F
Step Two
Name
HBF4
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H+].[B-](F)(F)(F)F
Step Three
Name
sodium nitrite
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(=O)[O-].[Na+]
Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
The diazotization mixture was stirred in the cold for about 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
the melted material added to 100 ml
CUSTOM
Type
CUSTOM
Details
The temperature of the diazotization reaction
TEMPERATURE
Type
TEMPERATURE
Details
was maintained below 15° C. during the addition
ADDITION
Type
ADDITION
Details
poured onto a sintered glass funnel

Outcomes

Product
Details
Reaction Time
 15 min
Name
5-Trifluoromethyl-2-methylphenyldiazonium fluorborate
Type
product
Smiles
F[B-](F)(F)F.FC(C=1C=CC(=C(C1)[N+]#N)C)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.